Cas no 1823957-08-9 (1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo-)

• Product Name: 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo-
• CAS No: 1823957-08-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 5182084
• PubChem ID: 75481092
• Update Time: 2025-06-10

1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo-

• Inchi： 1S/C10H8BrNO3/c11-7-1-5(3-10(14)15)2-8-6(7)4-9(13)12-8/h1-2H,3-4H2,(H,12,13)(H,14,15)
• InChI Key： NYPZLMOVLLQXME-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(CC(O)=O)=C2)CC1=O

Additional information on 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo-

Recent Advances in the Study of 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo- (CAS: 1823957-08-9)

In recent years, the compound 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo- (CAS: 1823957-08-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and cancer. The unique structural features of this compound, including the bromo-substitution and the oxo-dihydro indole core, contribute to its bioactivity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo-. The researchers employed a multi-step synthetic route to achieve high purity and yield, followed by comprehensive characterization using NMR and mass spectrometry. The compound demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant study, conducted by a team at the University of Cambridge, investigated the anticancer properties of this indole derivative. Using in vitro assays, the researchers observed that 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo- induced apoptosis in several cancer cell lines, including breast and colon cancer. Mechanistic studies revealed that the compound targets the PI3K/Akt signaling pathway, which is often dysregulated in cancer. These results highlight its potential as a therapeutic agent for oncology applications.

In addition to its therapeutic potential, recent advancements in the formulation and delivery of 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo- have been reported. A study published in the International Journal of Pharmaceutics described the development of nanoparticle-based delivery systems to enhance the compound's bioavailability and target specificity. This innovative approach could address some of the challenges associated with its pharmacokinetic properties, such as poor solubility and rapid metabolism.

Despite these promising developments, further research is needed to fully elucidate the safety and efficacy profiles of 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo-. Preclinical studies are currently underway to evaluate its toxicity and pharmacokinetics in animal models. Additionally, efforts are being made to explore its potential in combination therapies, which could enhance its therapeutic effects and reduce the risk of drug resistance.

In conclusion, the compound 1H-Indole-6-acetic acid, 4-bromo-2,3-dihydro-2-oxo- (CAS: 1823957-08-9) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential therapeutic applications make it a compelling candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full potential and translating these findings into clinical applications.